Cas no 5164-76-1 (Dimethyl Glutaconate (~25% cis))

• Product Name: Dimethyl Glutaconate (~25% cis)
• CAS No: 5164-76-1
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD00066240
• CID: 45582
• PubChem ID: 57651186
• Update Time: 2025-06-22

Dimethyl Glutaconate (~25% cis) Chemical and Physical Properties

Names and Identifiers

• dimethyl glutaconate
• 2-Pentenedioic acid
• Dimethyl pent-2-enedioate
• 2-Pentenedioic acid,dimethyl ester
• DIMETHYL 2-PENTENOATE
• Glutaconic acid dimethyl ester
• (E)-dimethyl pent-2-enedioate
• dimethyl (E)-pent-2-enedioate
• dimethyl (2E)-pent-2-enedioate
• 2-Pentenedioic acid, dimethyl ester
• 1,5-dimethyl pent-2-enedioate
• SKCGFFOFYXLNCG-ONEGZZNKSA-N
• Glutaconic acid, dimethyl ester
• 2-Pentenedioic acid dimethyl ester
• Dimethyl (2E)-2-pentenedioate #
• STL146644
• BBL011528
• NE37975
• Dimethyl glutaconate, >=97.
• (E)-dimethylpent-2-enedioate
• A828707
• CHEMBL3247959
• CS-0130488
• 2-Pentenedioic acid, dimethyl ester, (2E)-
• Q63399975
• 41527-39-3
• 1,5-DIMETHYL (2E)-PENT-2-ENEDIOATE
• DS-8030
• AKOS005720779
• Dimethyl glutaconate, >=97.0% (GC)
• MFCD00066240
• 1,5-dimethyl (2E)-pent-2-enedioate, trans
• EN300-67005
• 5164-76-1
• EN300-364795
• DB-203484
• Dimethyl (E)-pent-2-enedioate,(E)-Dimethyl pent-2-enedioate,2-Pentenedioic acid, dimethyl ester(E)-Dimethyl pent-2-enedioate
• A11686
• 2-Pentenedioic acid, 1,5-dimethyl ester, (2e)-
• Dimethyl Glutaconate (~25% cis)

• MDL： MFCD00066240
• Inchi： 1S/C7H10O4/c1-10-6(8)4-3-5-7(9)11-2/h3-4H,5H2,1-2H3/b4-3+
• InChI Key： SKCGFFOFYXLNCG-ONEGZZNKSA-N
• SMILES： O(C)C(C/C=C/C(=O)OC)=O

Computed Properties

• Exact Mass: 158.05800
• Monoisotopic Mass: 158.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.124 g/mL at 20 °C(lit.)
• Boiling Point: 192.8°Cat760mmHg
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: n20/D 1.452
• PSA: 52.60000
• LogP: 0.27870

Dimethyl Glutaconate (~25% cis) Security Information

• Hazard Statement： H412
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36

Additional information on Dimethyl Glutaconate (~25% cis)

Dimethyl Glutaconate: A Comprehensive Overview

Dimethyl Glutaconate, also known as dimethyl glutaric acid, is a versatile organic compound with the CAS number 5164-76-1. This compound is widely recognized for its role in various industrial and research applications, particularly in the synthesis of advanced materials and intermediates. The compound is characterized by its ability to form stable cross-linked networks, making it a valuable component in the development of high-performance polymers and composites.

The chemical structure of Dimethyl Glutaconate consists of a five-carbon chain with two methyl ester groups attached to the central carbons. This structure imparts unique properties, such as excellent thermal stability and reactivity, which are essential for its applications in polymer chemistry. Recent studies have highlighted its potential in the synthesis of bio-based materials, aligning with the growing demand for sustainable and eco-friendly products.

One of the most significant advancements involving Dimethyl Glutaconate is its use in the development of thermosetting resins. These resins are widely used in aerospace, automotive, and electronic industries due to their exceptional mechanical and thermal properties. Researchers have demonstrated that incorporating Dimethyl Glutaconate into resin formulations can significantly enhance their curing efficiency and mechanical strength.

In addition to its industrial applications, Dimethyl Glutaconate has also found relevance in the field of drug delivery systems. Its ability to form biocompatible polymers makes it an ideal candidate for encapsulating pharmaceutical compounds. Recent studies have shown that Dimethyl Glutaconate-based polymers can provide controlled release profiles, improving drug efficacy and reducing side effects.

The synthesis of Dimethyl Glutaconate typically involves the esterification of glutaric acid with methanol under controlled conditions. This process ensures high purity and consistency, which are critical for its applications in sensitive industries such as pharmaceuticals and electronics. The compound's purity is often verified using advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The demand for Dimethyl Glutaconate has been steadily increasing due to its expanding range of applications. Market analysis indicates a growing interest in bio-based materials, driven by environmental concerns and regulatory pressures. As a result, manufacturers are investing heavily in optimizing production processes to meet the rising demand while maintaining quality standards.

In conclusion, Dimethyl Glutaconate, with its unique chemical properties and diverse applications, continues to play a pivotal role in various industries. Its adaptability and compatibility with modern technological advancements make it a cornerstone for future innovations in materials science and beyond.